Cas no 1183190-06-8 (1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1183190-06-8
• MF: C₉H₉BrN₄
• MW: 253.098560094833
• CID: 4575782
• Update Time: 2025-05-20

1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-Bromophenyl)methyl]-1H-1,2,4-triazol-3-amine
• 1H-1,2,4-Triazol-3-amine, 1-[(3-bromophenyl)methyl]-
• 1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C9H9BrN4/c10-8-3-1-2-7(4-8)5-14-6-12-9(11)13-14/h1-4,6H,5H2,(H2,11,13)
• InChI Key： ITWGGPFHTNCDMS-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Br)=C2)C=NC(N)=N1

1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine

1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine

1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine is a compound with the CAS registry number 1183190-06-8, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with a bromophenyl group, making it a versatile building block for various applications. Recent advancements in synthetic methodologies have further enhanced its utility in drug discovery, material synthesis, and catalysis.

The molecular structure of 1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine is defined by the presence of a triazole ring system, which is known for its stability and reactivity. The bromophenyl group attached to the triazole ring introduces additional functionality, enabling this compound to participate in a wide range of chemical transformations. Researchers have explored its potential as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), which are highly sought after in catalysis and gas storage applications.

Recent studies have highlighted the role of triazole-containing compounds in medicinal chemistry. The ability of 1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine to act as a bioisostere has made it an attractive candidate for drug design. Its structural flexibility allows for the creation of molecules with improved pharmacokinetic profiles and enhanced bioavailability. For instance, derivatives of this compound have been investigated as potential inhibitors of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

In terms of synthesis, the preparation of 1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine typically involves multi-step reactions that leverage the reactivity of triazole rings. One common approach involves the nucleophilic substitution of bromine atoms on the phenyl ring with amine groups derived from triazole precursors. This method has been optimized to achieve high yields and excellent purity levels, ensuring that the compound meets the stringent requirements of modern chemical research.

The application of triazole-containing compounds extends beyond medicine into materials science. For example, researchers have utilized 1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amine as a ligand in the synthesis of metal complexes with unique magnetic and electronic properties. These complexes hold promise for use in spintronics and quantum computing technologies.

From an environmental perspective, understanding the toxicity and biodegradation pathways of triazole-containing compounds is crucial for their safe application. Recent toxicity studies have indicated that while this compound exhibits moderate cytotoxicity under certain conditions, its environmental impact can be minimized through proper disposal and recycling practices.

In conclusion, 1-(3-Bromophenyl)methyl-1H-1,2,4-triazol-3-amie (CAS No: 1183190–06–8) stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure and reactivity make it an indispensable tool for advancing drug discovery efforts and developing cutting-edge materials. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.